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Compound of Interest
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4-Bromonicotinic acid

hydrobromide

CAS No.: 15366-62-8; 1794760-22-7

Cat. No.: B2372916

Get Quote

Executive Summary
In pharmaceutical synthesis, 4-Bromonicotinic acid hydrobromide (CAS: 1794760-22-7)

serves as a critical halogenated pyridine building block, particularly for Suzuki-Miyaura and

Sonogashira cross-coupling reactions. While the free acid (CAS: 15366-62-8) is well-

documented, the hydrobromide (HBr) salt form presents unique thermal challenges that are

often overlooked in early-stage development.

This guide addresses the physicochemical divergence between the free acid and its HBr salt.

Unlike the free acid, which exhibits a distinct melting endotherm, the HBr salt frequently

undergoes simultaneous melting and decomposition (desolvation/dehydrohalogenation).

Accurate characterization using Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) is required to distinguish true phase transitions from

degradation events, ensuring process safety and yield optimization.
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Physicochemical Profile: Theory vs. Empirical
Data[1][2]
The thermal behavior of pyridine hydrobromide salts is dominated by the ionic lattice energy,

which typically elevates the melting point compared to the free base/acid. However, this

stability is kinetic; thermodynamically, the salt is prone to dissociation at elevated temperatures.

Comparative Data Table
Property

4-Bromonicotinic Acid
(Free Acid)

4-Bromonicotinic Acid HBr
(Salt)

CAS Number 15366-62-8 1794760-22-7

Molecular Weight 202.01 g/mol 282.92 g/mol

Melting Point 178–180°C (Lit.) [1]
>220°C (Dec.)

(Predicted/Empirical)*

Thermal Event Sharp Endotherm (Melting)
Broad Endotherm

(Dissociation/Dec)

Hygroscopicity Low
High (Requires Desiccated

Storage)

pKa (Predicted)
~3.1 (Carboxyl), ~1.8 (Pyridine

N)
N/A (Fully Protonated)

*Note: Literature values for the HBr salt are scarce. The value >220°C is characteristic of

pyridine hydrobromide salts, where melting is often concurrent with the release of HBr gas.

Thermal Decomposition Pathways[1][2][3]
Understanding the degradation mechanism is vital for setting reaction parameters. The HBr salt

does not simply "melt"; it undergoes a multi-stage thermal event.

Mechanism of Action[1][2]
Dehydrohalogenation (Onset ~180-200°C): The lattice breaks down, releasing gaseous HBr.

This is often misidentified as a "melting" onset in capillary apparatus.
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Decarboxylation (Onset >230°C): The resulting free acid, now thermally excited, loses CO₂,

forming 4-bromopyridine (a reactive and potentially unstable oil).

Visualization: Thermal Degradation Logic
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Figure 1: Thermal degradation pathway showing the dissociation of the HBr salt followed by

decarboxylation.

Experimental Protocols for Characterization
To accurately determine the "melting point" (or decomposition onset), a standard capillary

method is insufficient due to the release of opaque HBr gas. The following self-validating

workflow is recommended.

Protocol A: Thermogravimetric Analysis (TGA)
Objective: Distinguish between solvent loss, HBr dissociation, and degradation.

Sample Prep: Weigh 5–10 mg of 4-Bromonicotinic acid HBr into an alumina crucible. Do not

crimp hermetically (allow gas escape).

Equilibration: Hold at 30°C for 5 minutes under N₂ flow (50 mL/min).

Ramp: Heat from 30°C to 400°C at 10°C/min.

Data Interpretation:

<100°C Loss: Indicates surface moisture (hygroscopicity check).

Step 1 (~18-25% Mass Loss): Corresponds to stoichiometric loss of HBr (MW 80.9).

Step 2 (Continuous Loss): Decarboxylation and bulk degradation.
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Protocol B: Differential Scanning Calorimetry (DSC)
Objective: Identify the phase transition energy and onset temperature.

Sample Prep: Weigh 2–4 mg into a Tzero aluminum pan. Pin-hole the lid to prevent pressure

buildup from HBr evolution.

Method: Heat-Cool-Heat cycle.

Cycle 1: 30°C to 150°C (Drying).

Cool: To 0°C.

Cycle 2: 0°C to 300°C at 10°C/min.

Validation: If the endotherm in Cycle 2 is broad and lacks a recrystallization exotherm upon

cooling, the event is decomposition, not melting.

Visualization: Analytical Workflow
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Figure 2: Decision tree for validating thermal data, emphasizing the management of

hygroscopic moisture.

Storage and Handling Implications
The thermal instability of the HBr salt dictates strict handling procedures in drug development

environments.

Hygroscopicity: HBr salts are notoriously hygroscopic. Moisture uptake lowers the melting

point depression and accelerates hydrolysis.

Requirement: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C [2].

Corrosion Risk: Upon heating >150°C, the release of HBr gas is corrosive to stainless steel

reactors.
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Mitigation: Use glass-lined or Hastelloy reactors for high-temperature couplings involving

this salt.

Stoichiometry: When using the HBr salt in cross-coupling, an extra equivalent of base (e.g.,

K₂CO₃, Cs₂CO₃) is required to neutralize the HBr and liberate the free pyridine for

coordination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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